Starch-from maize

• Molecular Formula: C45H80O37
• Molecular Weight: 1213.1 g/mol
• InChI: InChI=1S/C27H48O21.C18H32O16/c1-39-20-8(4-28)44-25(17(36)12(20)31)42-7-11-23(48-26-18(37)13(32)21(40-2)9(5-29)45-26)15(34)19(38)27(46-11)47-22-10(6-30)43-24(41-3)16(35)14(22)33;19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h8-38H,4-7H2,1-3H3;4-29H,1-3H2/t8?,9?,10?,11?,12-,13-,14-,15-,16?,17?,18?,19?,20-,21-,22-,23-,24+,25+,26-,27-;4?,5?,6?,7-,8+,9-,10-,11?,12?,13?,14-,15-,16+,17-,18-/m11/s1
• InChIKey: NEYQOMGYEAYQFQ-RHPZONMMSA-N

Maize Starch Procurement Overview

Maize starch (corn starch; Zea mays L.) is a native polysaccharide consisting of two glucose polymers—amylose (~28% w/w) and amylopectin (~72% w/w)—organised into discrete, polyhedral granules of 2–30 μm diameter [1]. It is the dominant global commercial starch, accounting for approximately 75% of worldwide production [2]. Its physicochemical profile—moderate amylose content, narrow monomodal granule size distribution, relatively high lipid content (~0.7% on dry substance), and a pasting temperature of 75–80 °C—distinguishes it in a measurable way from potato starch (amylose ~21%, pasting temperature 60–65 °C), tapioca starch (amylose ~17%), and wheat starch (bimodal granule distribution) [1][3]. These quantitative differences carry direct consequences for gel strength, film stability, thermal process tolerance, and procurement reliability that are explored in the evidence guide below.

Dominant global production (~75% share) ensures geographically diversified supply and lower disruption risk for large-volume procurement.

Elevated amylose content and lipid complexation relative to potato/tapioca starch support firmer gels, controlled opacity, and distinct retrogradation behaviour.

Narrow monomodal granule size distribution provides predictable, uniform pore-forming in ceramic processing and consistent film morphology.

• [1] Swinkels, J.J.M. (1985). Composition and Properties of Commercial Native Starches. Starch/Stärke, 37(1), 1–5. View Source
• [2] Vilpoux, O.F. & Santos Silveira Junior, J.F. (2023). Global Production and Use of Starch. In Starchy Crops Morphology, Extraction, Properties and Applications (Vol. 1, pp. 43–66). Academic Press. View Source
• [3] Romano, A., Mackie, A., Farina, F., Aponte, M., Sarghini, F. & Masi, P. (2016). Characterisation, in vitro digestibility and expected glycemic index of commercial starches as uncooked ingredients. Journal of Food Science and Technology, 53(12), 4126–4134. View Source

Maize Starch vs. Other Starches: Key Differentiators

Despite the functional overlap among commercial native starches—all serve as thickeners, binders, disintegrants, or film formers—substituting maize starch with potato, tapioca, or wheat starch without formulation adjustment routinely fails because each botanical source differs in at least four quantifiable and application-critical dimensions: amylose-to-amylopectin ratio [1], granule size distribution and morphology [2][3], lipid and phosphorus content [1], and gelatinization/pasting temperature [1]. For example, potato starch swells to ~88 g/g at 95 °C versus ~16–28 g/g for maize starch [4], and its paste is clear rather than opaque, directly affecting product appearance and texture. In ceramic processing, the narrow monomodal granule distribution of maize starch (span ~1.1) yields predictable, uniform porosity, whereas the broad distribution of potato starch (span ~1.35–1.65) produces heterogeneous pore structures [5]. These are not marginal differences; they are measured, reproducible, and documented across independent primary studies, as quantified in Section 3.

Swelling & Clarity Potato starch swells to a much greater extent and yields a clear paste; direct substitution may alter product texture and visual transparency beyond acceptable limits.

Granule Size Shift The broad, polydisperse granule distribution of potato starch produces heterogeneous porosity, compromising microstructural control where maize starch delivers uniformity.

Thermal Window Potato and tapioca starches gelatinize at lower temperatures (60–70 °C vs. 75–80 °C); early viscosity build-up can disrupt elevated-temperature mixing or co-processing steps.

• [1] Swinkels, J.J.M. (1985). Composition and Properties of Commercial Native Starches. Starch/Stärke, 37(1), 1–5. View Source
• [2] Romano, A., Mackie, A., Farina, F., Aponte, M., Sarghini, F. & Masi, P. (2016). Characterisation, in vitro digestibility and expected glycemic index of commercial starches as uncooked ingredients. Journal of Food Science and Technology, 53(12), 4126–4134. View Source
• [3] Molenda, M., Stasiak, M., Horabik, J., Fornal, J., Błaszczak, W. & Ornowski, A. (2006). Microstructure and Mechanical Parameters of Five Types of Starch. Polish Journal of Food and Nutrition Sciences, 15(2), 161–168. View Source
• [4] Akuzawa, S. & Kawabata, A. (2003). Relationship among Starches from Different Origins Classified According to Their Physicochemical Properties. Journal of Applied Glycoscience, 50, 121–126. View Source
• [5] Gregorová, E., Pabst, W. & Bohačenko, I. (2006). Characterization of Different Starch Types for Their Application in Ceramic Processing. Journal of the European Ceramic Society, 26(8), 1301–1309. View Source

Maize Starch Quantitative Evidence

Amylose Content and Retrogradation

Maize starch contains approximately 28% amylose on a dry substance basis, compared with 21% for potato starch and 17% for tapioca starch [1]. The degree of polymerisation (DP) of maize amylose averages ~800 glucose units, substantially lower than potato and tapioca amylose (average DP ~3000) [1]. The combination of higher amylose content and shorter amylose chains means that maize starch gels retrograde more rapidly and form firmer gels. Quantitatively, the number of amylose molecules per gram of maize starch is approximately five times that of potato starch [1]. In starch–PVA composite films, films containing normal corn starch maintained ultimate tensile strength (UTS) below 35 MPa with elongation at break (%E) above 100% even after 168 days of aging, whereas potato starch films exhibited inferior mechanical consistency under variable humidity [2].

Amylose & Retrogradation

Head-to-head

Amylose ~28% d.s. vs. potato 21%, tapioca 17%; maize amylose DP ~800 vs. ~3000 for potato/tapioca.

Higher amylose and shorter chain length accelerate gel firming and retrogradation.

Iodine-binding/SE-C conditions apply; reported in Swinkels 1985.

Evidence Dimension	Amylose content (% on dry substance) and amylose degree of polymerisation (DP)
Target Compound Data	Amylose: 28%; Amylose DP: ~800 (range 200–1200); Amylose molecules/g starch: ~130 × 10^17
Comparator Or Baseline	Potato starch: amylose 21%, DP ~3000, ~30 × 10^17 molecules/g; Tapioca starch: amylose 17%, DP ~3000, ~20 × 10^17 molecules/g
Quantified Difference	Maize amylose content is 7 percentage points (33% relatively) higher than potato and 11 points (65% relatively) higher than tapioca. Maize amylose molecule count per gram is ~4.3× that of potato starch.
Conditions	Amylose determined by iodine-binding or concanavalin A precipitation; DP by size-exclusion chromatography. Swinkels 1985 [1].

Why This Matters

Higher amylose content and shorter chain length in maize starch accelerate retrogradation and increase gel firmness, which is critical for applications requiring rapid set, structural integrity in baked goods, and film barrier properties—potato or tapioca starch cannot replicate this behaviour without chemical modification.

• [1] Swinkels, J.J.M. (1985). Composition and Properties of Commercial Native Starches. Starch/Stärke, 37(1), 1–5. View Source
• [2] Lawton, J.W. (1996). Effect of Starch Type on the Properties of Starch Containing Films. Carbohydrate Polymers, 29(3), 203–208. View Source

Granule Size Distribution

Maize starch granules exhibit a narrow, monomodal size distribution with a median diameter (d₀.₅) of 13.8 μm and a span of approximately 1.1, as measured by laser diffraction [1][2]. In contrast, potato starch has a median diameter of 41.5–49 μm and a broad polydisperse distribution (span ~1.35–1.65), while wheat starch is bimodal [1][2]. Tapioca starch shares a similar median size (d₀.₅ = 15.6 μm) to maize, but exhibits distinct granule morphology (truncated/oval vs. polygonal for maize) [1]. In ceramic processing, the narrow span of maize starch translates to more predictable and uniform porosity after burnout, a property exploited in starch consolidation casting where pore architecture is directly determined by the starch type [2].

Granule Size Distribution

Head-to-head

Maize d₀.₅ = 13.8 μm, span ~1.1 (narrow monomodal); potato span ~1.35–1.65 (broad).

Narrower size span enables predictable, uniform pore architecture in sacrificial templating.

Laser diffraction; Gregorová et al. 2006, Molenda et al. 2006.

Evidence Dimension	Granule median diameter (d₀.₅) and particle size distribution span
Target Compound Data	Maize starch: d₀.₅ = 13.8 μm, span ~1.1 (narrow monomodal), granules polygonal/angular
Comparator Or Baseline	Potato starch: d₀.₅ = 41.5 μm, span ~1.35–1.65 (broad); Tapioca starch: d₀.₅ = 15.6 μm; Wheat starch: bimodal; Rice starch: d₀.₅ = 4.4–4.8 μm
Quantified Difference	Maize span is ~1.1 versus 1.35–1.65 for potato (22–50% narrower distribution). Maize median diameter is ~3× smaller than potato starch.
Conditions	Laser diffraction (Malvern Instruments) and microscopic image analysis. Gregorová et al. 2006 [2]; Molenda et al. 2006 [1].

Why This Matters

For ceramic and composite material applications where starch granules serve as sacrificial pore-formers, the narrow monomodal distribution of maize starch produces uniform, predictable pore sizes—potato starch cannot deliver this level of microstructural control without fractionation.

• [1] Molenda, M., Stasiak, M., Horabik, J., Fornal, J., Błaszczak, W. & Ornowski, A. (2006). Microstructure and Mechanical Parameters of Five Types of Starch. Polish Journal of Food and Nutrition Sciences, 15(2), 161–168. View Source
• [2] Gregorová, E., Pabst, W. & Bohačenko, I. (2006). Characterization of Different Starch Types for Their Application in Ceramic Processing. Journal of the European Ceramic Society, 26(8), 1301–1309. View Source

Lipid Content and Paste Clarity

Maize starch contains approximately 0.7% lipids on a dry substance basis, predominantly as free fatty acids that form amylose-lipid inclusion complexes within the granule [1]. Potato starch contains only 0.05% lipids, while tapioca starch contains 0.1% [1]. These lipid complexes have three measurable consequences: (i) they suppress granule swelling—maize starch swelling power at 95 °C is 82 g/g vs. 1153 g/g for potato [1]; (ii) they render maize starch pastes opaque/cloudy, whereas potato starch produces very clear pastes [1]; and (iii) they contribute to the 'cereal' flavour of maize starch products, distinct from the bland taste of potato or tapioca starch [1]. The phosphorus content differential is also significant: maize starch contains ~0.02% phosphorus vs. ~0.08% for potato starch, the latter's phosphate ester groups being a primary driver of its exceptionally high swelling and viscosity [1].

Lipid & Paste Clarity

Head-to-head

Maize lipids ~0.7% d.s.; potato 0.05%. Swelling power at 95°C: maize 82 g/g vs. potato 1153 g/g.

Lipid complexes suppress swelling and produce opaque paste; relevant when clarity or mouthfeel is critical.

Swinkels 1985; visual clarity assessment.

Evidence Dimension	Lipid content, swelling power at 95 °C, and paste clarity
Target Compound Data	Maize starch: lipids 0.7% (d.s.), swelling power 82 g/g at 95 °C, paste clarity: opaque, phosphorus 0.02%
Comparator Or Baseline	Potato starch: lipids 0.05%, swelling power 1153 g/g, paste clarity: very clear, phosphorus 0.08%; Tapioca starch: lipids 0.1%, swelling power 25 g/g, paste clarity: quite clear
Quantified Difference	Maize lipid content is 14× higher than potato and 7× higher than tapioca. Maize swelling power is ~14× lower than potato starch. Potato paste clarity is 'very clear' vs. maize 'opaque'.
Conditions	Lipids by solvent extraction; swelling power by heating at 95 °C for 30 min; paste clarity by visual assessment. Swinkels 1985 [1].

Why This Matters

For applications demanding paste translucency (e.g., fruit pie fillings, clear sauces) potato or tapioca starch is preferred; conversely, where controlled opacity, moderate swelling, and cereal flavour notes are desired, maize starch is the appropriate choice—direct substitution without reformulation will produce a visually and texturally different product.

• [1] Swinkels, J.J.M. (1985). Composition and Properties of Commercial Native Starches. Starch/Stärke, 37(1), 1–5. View Source

Gelatinization and Pasting Temperature

The Brabender pasting temperature of maize starch is 75–80 °C, substantially higher than potato starch (60–65 °C) and tapioca starch (65–70 °C), and comparable to wheat starch (80–85 °C) [1]. This higher pasting temperature reflects the greater thermal stability of maize starch granules, attributable to their lipid-complexed amylose and A-type crystalline polymorph [1][2]. DSC analysis from an independent study confirms that corn starch transition temperatures range from 58.8 to 78.7 °C with enthalpies of gelatinization (ΔH_gel) of 2.3–8.2 J/g, the values being significantly influenced by resistant starch content and granule microstructure [2]. Maize starch peak viscosity averages 600 Brabender Units (BU) at 5% concentration, versus 3000 BU for potato and 1000 BU for tapioca, meaning that maize contributes less viscosity per unit mass but tolerates higher thermal input before structural breakdown [1].

Pasting Temperature

Head-to-head

Maize pasting 75–80 °C, peak viscosity ~600 BU; potato 60–65 °C, 3000 BU (5% conc.).

Higher pasting temp widens thermal processing window; lower peak viscosity offers controlled build-up.

Brabender viscograph; Swinkels 1985.

Evidence Dimension	Pasting temperature (Brabender viscograph) and peak viscosity
Target Compound Data	Maize starch: pasting temperature 75–80 °C, peak viscosity (avg.) 600 BU (5% conc.), swelling power 82 g/g at 95 °C
Comparator Or Baseline	Potato starch: 60–65 °C, 3000 BU; Tapioca starch: 65–70 °C, 1000 BU; Wheat starch: 80–85 °C, 300 BU
Quantified Difference	Maize pasting temperature is 10–20 °C higher than potato and 5–15 °C higher than tapioca. Peak viscosity is 5× lower than potato starch.
Conditions	Brabender Viscograph; 5% starch (w/w) aqueous suspension; heating rate 1.5 °C/min; held at 95 °C for 60 min. Swinkels 1985 [1].

Why This Matters

The higher pasting temperature of maize starch provides a wider thermal processing window, making it preferable for applications involving elevated-temperature mixing or co-processing with ingredients that require higher cook temperatures; potato starch would gelatinise prematurely under the same conditions.

• [1] Swinkels, J.J.M. (1985). Composition and Properties of Commercial Native Starches. Starch/Stärke, 37(1), 1–5. View Source
• [2] Romano, A., Mackie, A., Farina, F., Aponte, M., Sarghini, F. & Masi, P. (2016). Characterisation, in vitro digestibility and expected glycemic index of commercial starches as uncooked ingredients. Journal of Food Science and Technology, 53(12), 4126–4134. View Source

Global Supply and Procurement Reliability

Global starch production is estimated at 88–98 million tonnes (2020 data), of which maize (corn) starch accounts for approximately 75%, followed by cassava/tapioca starch at 14%, wheat starch at 7%, and potato starch at 4% [1]. The United States alone contributes over 50% of global corn starch production [2], with China, Brazil, Argentina, and India as additional major producers, creating a geographically diversified supply base. In the pharmaceutical sector, maize starch is the default reference material—the FDA recognizes 'starch' (without qualification) as the common or usual name exclusively for corn starch under 21 CFR, and the United States Pharmacopeia (USP) historically defined 'Starch' as derived from Zea mays [3]. The BP/Ph. Eur. monograph for Maize Starch (0344) specifies pH 4.0–7.0, loss on drying ≤15.0%, sulfated ash ≤0.6%, and absence of Escherichia coli and Salmonella [4].

Global Production Share

Class-level

~75% of world starch production (66–73 Mt)

Dominant share supports multi-sourcing and procurement reliability.

Vilpoux & Santos Silveira Junior 2023; market analyses.

Evidence Dimension	Global starch production share by botanical source (2020)
Target Compound Data	Maize starch: ~75% of global starch production (66–73 million tonnes)
Comparator Or Baseline	Cassava/tapioca: ~14% (~12–14 million tonnes); Wheat: ~7% (~6–7 million tonnes); Potato: ~4% (~3.5–4 million tonnes)
Quantified Difference	Maize starch production volume is ~5× greater than cassava, ~11× greater than wheat starch, and ~19× greater than potato starch.
Conditions	Global production data compiled from Vilpoux & Santos Silveira Junior (2023) [1]; corroborated by multiple independent market analyses.

Why This Matters

The overwhelming production dominance of maize starch translates to multi-sourcing optionality, lower supply disruption risk, and historically more stable pricing—critical factors for large-volume industrial procurement where alternative starches may face regional or seasonal supply constraints.

• [1] Vilpoux, O.F. & Santos Silveira Junior, J.F. (2023). Global Production and Use of Starch. In Starchy Crops Morphology, Extraction, Properties and Applications (Vol. 1, pp. 43–66). Academic Press. View Source
• [2] Teagasc (2025). Starch Potatoes. Agriculture and Food Development Authority, Ireland. View Source
• [3] FDA (1980). CPG Sec. 578.100 Starches—Common or Usual Names. U.S. Food and Drug Administration. View Source
• [4] British Pharmacopoeia (2012). Maize Starch Monograph (Ph. Eur. monograph 0344). BP Volume I & II. View Source

Pharmaceutical Tableting Performance

In a comparative evaluation of Preflo® modified starches as direct compression excipients, Preflo® corn starches (CH-10, CH-20, CH-30) consistently formed harder tablets than Preflo® potato starches (P-250, PI-10, PJ-20) and the commercial benchmark Starch 1500® under equivalent compression forces [1]. Athy-Heckel analysis indicated that the Preflo® starches undergo plastic deformation, unlike Starch 1500® [1]. Furthermore, tablets based on Preflo® corn starch exhibited extended drug release (4–12 hours for complete acetaminophen dissolution) compared with 25 minutes for Starch 1500® tablets, while Starch 1500® tablets disintegrated in 3.5 minutes versus >30 minutes for Preflo® corn starch tablets [1]. This suggests maize-derived modified starch is suited for modified-release solid oral dosage forms where mechanical strength and controlled dissolution are required.

Pharma Tableting

Head-to-head

Preflo® corn starch tablets harder than potato variants; dissolution extended to 4–12 h vs. 25 min for Starch 1500®.

Maize-derived modified starch supports modified-release solid dosage forms with higher mechanical strength.

Direct compression, USP apparatus; Sanghvi et al. 1993.

Evidence Dimension	Tablet hardness (crushing strength) and drug dissolution time for modified starches
Target Compound Data	Preflo® corn starch (CH-10/CH-20/CH-30): harder tablets than potato variants; dissolution time 4–12 h; no disintegration within 30 min
Comparator Or Baseline	Preflo® potato starch (P-250/PI-10/PJ-20): softer tablets; Starch 1500®: disintegration 3.5 min, dissolution 25 min
Quantified Difference	Preflo® corn starch tablets harder than potato variants (qualitative rank order); dissolution time extended by 10–29× vs. Starch 1500®; disintegration prevented beyond 30 min vs. 3.5 min.
Conditions	Direct compression of acetaminophen tablets; crushing strength by diametral compression; dissolution in USP apparatus. Sanghvi et al., Pharmaceutical Research, 1993 [1].

Why This Matters

For pharmaceutical manufacturers selecting a direct compression excipient, maize-derived modified starches offer superior tablet hardness and extended-release capability compared with potato-derived counterparts, enabling differentiated solid dosage form design without resorting to synthetic polymers.

• [1] Sanghvi, P.P., Collins, C.C. & Shukla, A.J. (1993). Evaluation of Preflo® Modified Starches as New Direct Compression Excipients. I. Tabletting Characteristics. Pharmaceutical Research, 10(11), 1597–1603. View Source

Maize Starch Application Scenarios

Starch Consolidation Casting for Ceramics

In starch consolidation casting, the starch granule size distribution directly templates the final pore architecture of the sintered ceramic. Maize starch, with its narrow monomodal distribution (span ~1.1) and median diameter of ~14 μm, produces uniform, predictable porosity essential for filtration membranes, catalyst supports, and biomedical scaffolds [1][2]. Potato starch, with its broad polydisperse distribution (span ~1.35–1.65) and much larger granules (~46 μm median), yields heterogeneous, less controllable pore networks that may compromise mechanical integrity and flow characteristics [1]. Procurement specification for SCC-grade maize starch should include particle size distribution parameters (d₁₀, d₅₀, d₉₀ and span) as critical quality attributes.

Modified-Release Tablets by Direct Compression

Modified maize starch (e.g., Preflo® corn starch grades) enables direct compression manufacture of extended-release tablets with superior hardness and dissolution control compared with potato-derived modified starches or pregelatinized starch (Starch 1500®) [3]. In acetaminophen model formulations, Preflo® corn starch tablets achieved complete drug release over 4–12 hours versus 25 minutes for Starch 1500® [3], making maize-derived modified starch a viable excipient choice for once-daily or twice-daily oral modified-release products. The BP/USP/Ph. Eur. compendial recognition of maize starch as the primary 'Starch' monograph further simplifies regulatory filing [4].

Humidity-Resistant Biodegradable Packaging

Films containing high-amylose maize starch (50–70% amylose) exhibited the most consistent mechanical properties across the full range of test conditions (15–93% RH, aging up to 168 days) compared with films from normal maize, waxy maize, wheat, potato, or tapioca starch [5]. Specifically, high-amylose maize starch films showed the greatest stability in % elongation over the humidity range and did not exhibit the large decrease in %E after 168-day aging that affected all other starch types [5]. This stability is a direct consequence of maize starch's intrinsically higher amylose content (28% in normal maize; ≥50% in high-amylose cultivars) and the strong amylose networks that resist plasticisation by moisture [5][6]. For biodegradable packaging procurement, specifying high-amylose maize starch (>50% amylose) is a quantifiable way to ensure film performance under variable humidity.

Thermal Stability in Food Processing

In food manufacturing processes that involve elevated-temperature mixing, holding, or co-processing (e.g., retorted soups, high-shear extrusion, baked snack pellets), the higher pasting temperature of maize starch (75–80 °C) compared with potato starch (60–65 °C) and tapioca starch (65–70 °C) provides a wider thermal processing window before starch gelatinisation and viscosity build-up occur [6]. Potato starch gelatinises prematurely under these conditions, leading to uncontrolled viscosity development and textural defects. Additionally, the moderate peak viscosity of maize starch (600 BU at 5%) relative to potato (3000 BU) allows precise viscosity management without the rapid shear-thinning characteristic of potato starch pastes [6]. Procurement specifications should include Brabender pasting temperature and peak viscosity as incoming quality control parameters.

Application

Selection Property

Validation Focus

Ceramic consolidation casting

Narrow monomodal granule size distribution

Particle size span and median diameter review

Modified-release tablets

Tablet hardness and extended dissolution profile

Crushing strength and dissolution curve review

Humidity-resistant packaging

High-amylose film mechanical stability

Elongation and tensile strength under variable RH review

Thermal food processing

Elevated pasting temperature and moderate peak viscosity

Brabender pasting profile and viscosity curve review

• [1] Gregorová, E., Pabst, W. & Bohačenko, I. (2006). Characterization of Different Starch Types for Their Application in Ceramic Processing. Journal of the European Ceramic Society, 26(8), 1301–1309. View Source
• [2] Molenda, M., Stasiak, M., Horabik, J., Fornal, J., Błaszczak, W. & Ornowski, A. (2006). Microstructure and Mechanical Parameters of Five Types of Starch. Polish Journal of Food and Nutrition Sciences, 15(2), 161–168. View Source
• [3] Sanghvi, P.P., Collins, C.C. & Shukla, A.J. (1993). Evaluation of Preflo® Modified Starches as New Direct Compression Excipients. I. Tabletting Characteristics. Pharmaceutical Research, 10(11), 1597–1603. View Source
• [4] British Pharmacopoeia (2012). Maize Starch Monograph (Ph. Eur. monograph 0344). BP Volume I & II. View Source
• [5] Lawton, J.W. (1996). Effect of Starch Type on the Properties of Starch Containing Films. Carbohydrate Polymers, 29(3), 203–208. View Source
• [6] Swinkels, J.J.M. (1985). Composition and Properties of Commercial Native Starches. Starch/Stärke, 37(1), 1–5. View Source